3-Amino-2,2-dimethyl-3-(pyridin-3-yl)propan-1-ol

• IUPAC Name: 3-amino-2,2-dimethyl-3-pyridin-3-ylpropan-1-ol
• InChI: InChI=1S/C10H16N2O/c1-10(2,7-13)9(11)8-4-3-5-12-6-8/h3-6,9,13H,7,11H2,1-2H3
• InChI Key: WFQCDTHCUPNKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)C(C1=CN=CC=C1)N
• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• CAS No.: 1337278-97-3

Description

“3-Amino-2,2-dimethyl-3-(pyridin-3-yl)propan-1-ol” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

1. Antimicrobial Applications

Research has shown that certain compounds structurally similar to 3-Amino-2,2-dimethyl-3-(pyridin-3-yl)propan-1-ol demonstrate significant antimicrobial properties. For instance, a study by Tayade, Shekar, and Shekar (2012) synthesized derivatives of this compound and evaluated their antimicrobial efficacy, revealing potential applications in pharmaceutical and medicinal chemistry (Tayade, Shekar, & Shekar, 2012).

2. Chemical Characterization and Structural Analysis

Studies involving the synthesis and structural characterization of related compounds provide insight into their chemical properties and potential applications. For example, Rezaeivala (2017) synthesized a Schiff base complex using a related compound and characterized it using spectroscopic methods and X-ray diffraction (Rezaeivala, 2017). Similarly, Nitek et al. (2020) performed conformational analyses of derivatives, contributing to a deeper understanding of their chemical behavior (Nitek et al., 2020).

3. Pharmacokinetic Studies

Some studies focus on the pharmacokinetics of similar compounds. For instance, Sang Kyu Lee et al. (2006) explored the pharmacokinetic parameters of a compound structurally similar to this compound, providing insights into its metabolism and potential therapeutic applications (Sang Kyu Lee et al., 2006).

4. Synthesis of Novel Compounds

There's ongoing research in synthesizing novel compounds using structures related to this compound. For example, Roman (2013) used a related compound as a starting material in various alkylation and ring closure reactions, leading to a diverse library of compounds (Roman, 2013).

5. Spectroscopic Analysis

Spectroscopic analysis of related compounds can provide important information about their chemical properties. Renuga, Karthikesan, and Muthu (2014) conducted a detailed study on the vibrational frequencies and spectroscopic characteristics of a similar compound using FTIR and Raman spectra, which is crucial for understanding its physical and chemical properties (Renuga, Karthikesan, & Muthu, 2014).